Cas no 2248372-30-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(1,4-oxazepan-4-yl)methyl]cyclopentane-1-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(1,4-oxazepan-4-yl)methyl]cyclopentane-1-carboxylate
• CAS No: 2248372-30-5
• MF: C₂₀H₂₄N₂O₅
• MW: 372.414965629578
• CID: 5993781
• PubChem ID: 165857777
• Update Time: 2025-06-10

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(1,4-oxazepan-4-yl)methyl]cyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6521046
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(1,4-oxazepan-4-yl)methyl]cyclopentane-1-carboxylate
• 2248372-30-5

• Inchi： 1S/C20H24N2O5/c23-17-15-6-1-2-7-16(15)18(24)22(17)27-19(25)20(8-3-4-9-20)14-21-10-5-12-26-13-11-21/h1-2,6-7H,3-5,8-14H2
• InChI Key： QZUUOQUGFNLDKO-UHFFFAOYSA-N
• SMILES： O(C(C1(CN2CCOCCC2)CCCC1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 372.16852187g/mol
• Monoisotopic Mass: 372.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 76.2Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(1,4-oxazepan-4-yl)methyl]cyclopentane-1-carboxylate

Research Brief on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(1,4-oxazepan-4-yl)methyl]cyclopentane-1-carboxylate (CAS: 2248372-30-5)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(1,4-oxazepan-4-yl)methyl]cyclopentane-1-carboxylate (CAS: 2248372-30-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, exhibits promising potential as a therapeutic agent or a key intermediate in drug development. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential applications in treating various diseases.

One of the primary areas of interest is the compound's role as a modulator of specific biological pathways. Preliminary in vitro studies suggest that it may interact with enzymes or receptors involved in inflammatory and oncogenic processes. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to understand its binding affinity and mechanism of action. These studies are crucial for optimizing its structure to enhance efficacy and reduce potential side effects.

In addition to its pharmacological potential, the synthetic route of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(1,4-oxazepan-4-yl)methyl]cyclopentane-1-carboxylate has been a subject of investigation. Recent publications highlight innovative methodologies to improve yield and purity, leveraging green chemistry principles and catalytic processes. These advancements are expected to facilitate large-scale production, making the compound more accessible for further preclinical and clinical studies.

Furthermore, the compound's stability and pharmacokinetic profile have been evaluated in recent pharmacokinetic studies. Results indicate moderate bioavailability and a favorable half-life, suggesting its suitability for oral administration. However, challenges such as metabolic stability and tissue distribution require further optimization. Researchers are exploring prodrug strategies and formulation technologies to address these limitations.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(1,4-oxazepan-4-yl)methyl]cyclopentane-1-carboxylate represents a promising candidate in the realm of drug discovery. Its multifaceted applications, from anti-inflammatory to anticancer therapies, underscore its potential impact on modern medicine. Continued research efforts are essential to fully unlock its therapeutic capabilities and translate these findings into clinical applications.